molecular formula C10H5Br2NO2 B6273709 6,8-dibromoquinoline-3-carboxylic acid CAS No. 2752085-09-7

6,8-dibromoquinoline-3-carboxylic acid

Cat. No. B6273709
CAS RN: 2752085-09-7
M. Wt: 331
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6,8-dibromoquinoline-3-carboxylic acid (DBQC) is a halogenated quinoline-based carboxylic acid that has been studied extensively in the fields of biochemistry and physiology. DBQC has been used in a variety of scientific research applications, including as a substrate for biochemical and physiological studies, as a fluorescent probe for imaging, and as a reagent for various chemical processes.

Scientific Research Applications

6,8-dibromoquinoline-3-carboxylic acid is widely used in scientific research applications, including as a substrate for biochemical and physiological studies, as a fluorescent probe for imaging, and as a reagent for various chemical processes. In biochemical and physiological studies, 6,8-dibromoquinoline-3-carboxylic acid has been used to study the structure and function of enzymes, to study the structure and function of proteins, and to study the structure and function of cells. In imaging studies, 6,8-dibromoquinoline-3-carboxylic acid has been used as a fluorescent probe to detect and quantify various biomolecules, including proteins, nucleic acids, and carbohydrates. In chemical processes, 6,8-dibromoquinoline-3-carboxylic acid has been used as a reagent for various organic reactions, including cyclization, oxidation, and reduction.

Mechanism of Action

The mechanism of action of 6,8-dibromoquinoline-3-carboxylic acid is not fully understood. However, it is believed that 6,8-dibromoquinoline-3-carboxylic acid acts as a competitive inhibitor of enzymes, proteins, and cells. It is also believed that 6,8-dibromoquinoline-3-carboxylic acid can form covalent bonds with biomolecules, resulting in the inhibition of enzyme activity, protein function, and cell growth.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6,8-dibromoquinoline-3-carboxylic acid have been studied extensively. In biochemical studies, 6,8-dibromoquinoline-3-carboxylic acid has been shown to inhibit the activity of enzymes, proteins, and cells. In physiological studies, 6,8-dibromoquinoline-3-carboxylic acid has been shown to reduce the growth of cells, inhibit the formation of new cells, and induce apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 6,8-dibromoquinoline-3-carboxylic acid in laboratory experiments include its low cost, its high solubility in aqueous solutions, and its stability in a variety of conditions. The limitations of using 6,8-dibromoquinoline-3-carboxylic acid in laboratory experiments include its potential toxicity, its potential to interact with biomolecules, and its potential to interfere with other laboratory experiments.

Future Directions

There are a number of potential future directions for the use of 6,8-dibromoquinoline-3-carboxylic acid in scientific research. These include further studies on the mechanism of action of 6,8-dibromoquinoline-3-carboxylic acid, further studies on its biochemical and physiological effects, further studies on its potential toxicity and interactions with biomolecules, and further studies on its potential applications in drug development and other medical applications. Additionally, further studies on the potential uses of 6,8-dibromoquinoline-3-carboxylic acid in imaging and other laboratory experiments may be warranted.

Synthesis Methods

6,8-dibromoquinoline-3-carboxylic acid can be synthesized through a number of different methods, including direct synthesis from quinoline and brominated reagents, oxidative coupling of quinolone and brominated reagents, and reaction of quinoline with brominated reagents in the presence of a catalyst. The direct synthesis method involves the reaction of quinoline and brominated reagents in the presence of an acid catalyst. The oxidative coupling method involves the reaction of quinolone and brominated reagents in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction of quinoline with brominated reagents in the presence of a catalyst involves the use of a Lewis acid, such as zinc chloride or boron trifluoride, as a catalyst.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 6,8-dibromoquinoline-3-carboxylic acid can be achieved through a multi-step process involving bromination, oxidation, and carboxylation reactions.", "Starting Materials": [ "2-methylquinoline", "bromine", "sodium hydroxide", "sodium hypochlorite", "sodium carbonate", "carbon dioxide", "water", "ethanol" ], "Reaction": [ "Bromination of 2-methylquinoline with bromine in the presence of sodium hydroxide to yield 6,8-dibromo-2-methylquinoline", "Oxidation of 6,8-dibromo-2-methylquinoline with sodium hypochlorite to yield 6,8-dibromoquinoline-3-carbaldehyde", "Conversion of 6,8-dibromoquinoline-3-carbaldehyde to 6,8-dibromoquinoline-3-carboxylic acid through carboxylation with carbon dioxide in the presence of sodium carbonate and water", "Purification of the final product through recrystallization from ethanol" ] }

CAS RN

2752085-09-7

Product Name

6,8-dibromoquinoline-3-carboxylic acid

Molecular Formula

C10H5Br2NO2

Molecular Weight

331

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.